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Compound of Interest

Compound Name:
Chloromethyldimethylisopropoxysil

ane

Cat. No.: B098121 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of Chloromethyldimethylisopropoxysilane, a highly flammable and corrosive

compound. Adherence to these procedures is critical to mitigate risks and ensure the safety of

all laboratory personnel.

Key Safety and Hazard Information
Chloromethyldimethylisopropoxysilane presents multiple hazards, necessitating careful

handling. It is a highly flammable liquid and vapor, harmful if swallowed, and causes severe

skin burns and eye damage.[1] It is also toxic if inhaled and may cause respiratory irritation.[1]

A key characteristic of this substance is its violent reaction with water, which can liberate toxic

gas.[2][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

Chloromethyldimethylisopropoxysilane.
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Property Value

Autoignition Temperature 355 °C / 671 °F

Upper Explosion Limit 51.5 vol %

Lower Explosion Limit 1.4 vol %

Personal Protective Equipment (PPE)
When handling Chloromethyldimethylisopropoxysilane, it is imperative to use appropriate

personal protective equipment (PPE) to prevent exposure.

PPE Type Specification

Eye/Face Protection

Wear safety glasses with side-shields or

goggles. Use a face shield for additional

protection.

Skin Protection
Handle with chemically resistant gloves. Wear

flame-retardant antistatic protective clothing.[1]

Respiratory Protection

Use a full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges.

Body Protection

Choose body protection according to the

amount and concentration of the dangerous

substance at the workplace.

Spill and First Aid Procedures
In the event of a spill or exposure, immediate action is crucial.

Spill Cleanup: For a spill, soak up the material with an inert absorbent material and keep it in

suitable, closed containers for disposal.[2][3] It is critical to not expose the spill to water.[2][3]

Ensure adequate ventilation and evacuate personnel to safe areas.[3]
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Inhalation: If inhaled, move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with water or shower. Call a physician immediately.[1]

Eye Contact: Rinse cautiously with water for several minutes.[2][4] Remove contact lenses if

present and easy to do. Continue rinsing and immediately call an ophthalmologist.[1]

Ingestion: Do NOT induce vomiting.[2][4] Rinse the mouth with water and seek immediate

medical attention.[1]

Proper Disposal Protocol
The disposal of Chloromethyldimethylisopropoxysilane and its containers must be handled

as hazardous waste and in accordance with all local, state, and federal regulations.

Step-by-Step Disposal Guide
Waste Collection:

Collect waste Chloromethyldimethylisopropoxysilane in its original container or a

compatible, properly labeled, and sealed container.

Do not mix with other waste streams, especially aqueous waste, due to its violent reaction

with water.

Store waste containers in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.[2][4]

Container Management:

For empty containers, do not rinse with water.

Triple rinse the container with a compatible solvent (e.g., a non-reactive organic solvent).

The rinsate must be collected and disposed of as hazardous waste.

Puncture and crush the empty, unrinsed container to prevent reuse.
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Engage a Licensed Waste Disposal Contractor:

The disposal of this chemical must be handled by a licensed and approved hazardous

waste disposal company.

Provide the contractor with the Safety Data Sheet (SDS) to ensure they have all the

necessary information for safe handling and disposal.

The primary method of disposal is typically incineration at a permitted hazardous waste

facility.

Disposal Workflow Diagram
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Chloromethyldimethylisopropoxysilane Waste Generated

Collect in a labeled, sealed, compatible container

Store in a cool, dry, well-ventilated area Do NOT mix with water or aqueous waste

Contact Licensed Hazardous Waste Disposal Contractor

Provide Safety Data Sheet (SDS) to Contractor

Arrange for Waste Pickup and Transport

Incineration at a Permitted Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Chloromethyldimethylisopropoxysilane.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and

compliant disposal of Chloromethyldimethylisopropoxysilane, fostering a secure working

environment and upholding environmental responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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